2-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(trifluoromethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C21H17F3N4O2S2/c1-12-4-6-13(7-5-12)15-9-14(16-3-2-8-31-16)27-28(15)19(30)11-32-20-25-17(21(22,23)24)10-18(29)26-20/h2-8,10,15H,9,11H2,1H3,(H,25,26,29)
• InChI Key: ZQIBKVFCGKFUHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NC(=CC(=O)N3)C(F)(F)F)C4=CC=CS4
• Molecular Formula: C21H17F3N4O2S2
• Molecular Weight: 478.5 g/mol

Description

2-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H17F3N4O2S2 and its molecular weight is 478.51. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

A significant area of research involving this compound is the synthesis of novel heterocyclic compounds. For instance, studies have reported the preparation of various heterocycles, including pyrazoles, isoxazoles, imidazoles, pyrazolotriazines, thiadiazoles, and triazoles, which have shown potent effects on increasing the reactivity of certain enzymes like cellobiase. The structural characterization of these new compounds was confirmed through elemental analysis, IR, 1H NMR, and mass fragmentation spectra, indicating the diverse potential of the compound in synthesizing heterocyclic derivatives with possible enzymatic activity enhancements (Abd & Awas, 2008).

Antioxidant Activity

Another notable application of this compound is in the design and synthesis of derivatives with significant antioxidant properties. Research has shown that novel candidates of heterocycle-indole derivatives were synthesized by pairing various heterocycles with indole and thiophene, aiming to investigate their potential activities as antioxidants. These derivatives have been tested for their efficiency against oxidative stress markers, with some showing higher antioxidant activity than standard compounds like ascorbic acid. This highlights the compound's role in contributing to the development of high-efficiency antioxidants (Aziz et al., 2021).